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CAS No.: 16834-09-6

Cat. No.: B15803103

Get Quote

Application Notes and Protocols for Tin
Phosphide Quantum Dots
For Researchers, Scientists, and Drug Development Professionals

Introduction to Tin Phosphide Quantum Dots
Tin phosphide (SnP) is a semiconductor material that has garnered interest for applications in

various fields, including electronics and energy storage. When synthesized as quantum dots

(QDs), tin phosphide nanoparticles exhibit size-dependent optical and electronic properties due

to quantum confinement effects. These unique characteristics make them promising candidates

for applications in bioimaging, sensing, and targeted drug delivery. The synthesis of tin

phosphide QDs with controlled size, shape, and crystal phase is crucial for tailoring their

properties for specific biomedical applications. While various tin precursors have been explored

for the synthesis of tin phosphide nanocrystals, this document will focus on a well-established

method using tin(II) chloride and further discuss the potential of using stannous phosphate as

a precursor.
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Stannous Phosphate as a Potential Precursor
Currently, there is limited published literature detailing the direct use of stannous phosphate
as a tin precursor for the synthesis of tin phosphide quantum dots. The common precursors for

tin phosphide nanocrystal synthesis are typically tin halides (SnCl₂, SnBr₂, SnI₂) and organotin

compounds.[1] The reactivity of the tin precursor is a critical factor in controlling the nucleation

and growth of the nanocrystals.

Stannous phosphate (Sn₃(PO₄)₂) is an inorganic salt that could potentially serve as a tin

source. For it to be a viable precursor in a colloidal synthesis, it would need to be soluble in the

reaction solvent at the synthesis temperature and its decomposition or reaction with the

phosphorus precursor would need to occur at a controllable rate. A possible reaction pathway

could involve the reduction of Sn(II) in stannous phosphate and its subsequent reaction with a

phosphorus source. However, the presence of the phosphate group could influence the

reaction kinetics and the surface chemistry of the resulting quantum dots, potentially offering a

route to in-situ surface passivation. Further research would be required to develop a specific

protocol and to understand the advantages and challenges of using stannous phosphate as a

precursor for tin phosphide quantum dots.

Experimental Protocols
The following protocol is adapted from a known method for the synthesis of tin phosphide

nanocrystals using tin(II) chloride as the tin precursor and tris(diethylamino)phosphine as the

phosphorus source.[1] This method has been shown to produce various phases of tin

phosphide, including SnP, Sn₄P₃, and Sn₃P₄, by tuning the reaction conditions.[1]

Synthesis of Trigonal SnP Nanocrystals[1]
Materials:

Tin(II) chloride (SnCl₂)

Zinc chloride (ZnCl₂)

Oleylamine

Oleic acid
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Tris(diethylamino)phosphine (P(NEt₂)₃)

Anhydrous ethanol

Toluene

Procedure:

In a 100 mL three-neck flask, combine SnCl₂ (256.0 mg, 1.35 mmol), ZnCl₂ (184.0 mg, 1.35

mmol), oleylamine (40 mL), and oleic acid (1 mL).

Degas the reaction mixture under vacuum at 120 °C to obtain a clear, yellow solution.

Heat the solution to 250 °C under a nitrogen atmosphere.

At 250 °C, rapidly inject P(NEt₂)₃ (1.6 mL, 4 mmol) into the flask. A black dispersion will form.

Allow the reaction to proceed for 2 minutes.

Quench the reaction by cooling. First, use a 'cool' air setting from a heat gun until the

temperature drops to 200 °C.

Subsequently, use a water bath to cool the reaction to room temperature.

Purify the nanocrystals by adding ethanol to precipitate the particles, followed by

centrifugation.

Redisperse the precipitate in toluene. Repeat the precipitation and redispersion steps two

more times.

Store the final purified tin phosphide nanocrystals dispersed in toluene.

Data Presentation
The following tables summarize quantitative data related to the synthesis of tin phosphide

nanocrystals based on the protocol described above and similar syntheses.[1]

Table 1: Precursor and Reagent Concentrations for SnP Nanocrystal Synthesis
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Precursor/Reagent Amount Molar Amount (mmol)

Tin(II) chloride (SnCl₂) 256.0 mg 1.35

Zinc chloride (ZnCl₂) 184.0 mg 1.35

Oleylamine 40 mL -

Oleic acid 1 mL -

Tris(diethylamino)phosphine 1.6 mL 4

Table 2: Reaction Conditions and Resulting Nanocrystal Properties

Parameter Value

Reaction Temperature 250 °C

Reaction Time 2 minutes

Resulting Crystal Phase Trigonal SnP (with trace Sn₄P₃)

Average Nanocrystal Size 25 ± 3.9 nm

Mandatory Visualizations
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Reaction Mixture Preparation

Nanocrystal Synthesis

Reaction Quenching

Purification

Combine SnCl₂, ZnCl₂, Oleylamine, Oleic Acid

Degas at 120°C

Heat to 250°C under N₂

Inject P(NEt₂)₃

React for 2 minutes

Cool to 200°C with air

Cool to Room Temperature with water bath

Precipitate with Ethanol & Centrifuge

Redisperse in Toluene

Repeat Purification 2x

SnP Quantum Dots

Store in Toluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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